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  3. sodium;N-[(6R,7S)-2-carboxy-7-[[2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]methanimidate
sodium;N-[(6R,7S)-2-carboxy-7-[[2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]methanimidate sodium;N-[(6R,7S)-2-carboxy-7-[[2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]methanimidate
Brand Name: Vulcanchem
CAS No.: 137624-13-6
VCID: VC0148280
InChI: InChI=1S/C26H26N8O9S3.Na/c1-2-32-7-8-33(20(39)19(32)38)24(43)29-16(13-3-5-15(36)6-4-13)18(37)30-26(27-11-35)22(42)34-17(21(40)41)14(9-44-23(26)34)10-45-25-31-28-12-46-25;/h3-6,11-12,16,23,36H,2,7-10H2,1H3,(H,27,35)(H,29,43)(H,30,37)(H,40,41);/q;+1/p-1/t16?,23-,26-;/m1./s1
SMILES: CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=C(C=C2)O)C(=O)NC3(C4N(C3=O)C(=C(CS4)CSC5=NN=CS5)C(=O)O)N=C[O-].[Na+]
Molecular Formula: C26H25N8NaO9S3
Molecular Weight: 712.703

sodium;N-[(6R,7S)-2-carboxy-7-[[2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]methanimidate

CAS No.: 137624-13-6

Cat. No.: VC0148280

Molecular Formula: C26H25N8NaO9S3

Molecular Weight: 712.703

* For research use only. Not for human or veterinary use.

sodium;N-[(6R,7S)-2-carboxy-7-[[2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]methanimidate - 137624-13-6

Specification

CAS No. 137624-13-6
Molecular Formula C26H25N8NaO9S3
Molecular Weight 712.703
IUPAC Name sodium;N-[(6R,7S)-2-carboxy-7-[[2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]methanimidate
Standard InChI InChI=1S/C26H26N8O9S3.Na/c1-2-32-7-8-33(20(39)19(32)38)24(43)29-16(13-3-5-15(36)6-4-13)18(37)30-26(27-11-35)22(42)34-17(21(40)41)14(9-44-23(26)34)10-45-25-31-28-12-46-25;/h3-6,11-12,16,23,36H,2,7-10H2,1H3,(H,27,35)(H,29,43)(H,30,37)(H,40,41);/q;+1/p-1/t16?,23-,26-;/m1./s1
Standard InChI Key LQAFAFTZERNZGV-LACMFEBBSA-M
SMILES CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=C(C=C2)O)C(=O)NC3(C4N(C3=O)C(=C(CS4)CSC5=NN=CS5)C(=O)O)N=C[O-].[Na+]

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